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Compound of Interest

Compound Name: 2-Methylthiazole

Cat. No.: B1294427 Get Quote

Essential Safety and Handling Guide for 2-
Methylthiazole
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-Methylthiazole
(CAS No. 3581-87-1). Adherence to these procedures is essential for ensuring personal safety

and maintaining a secure laboratory environment.

Immediate Safety and Hazard Information
2-Methylthiazole is a flammable liquid and vapor that requires careful handling to prevent

ignition and exposure.[1] While specific occupational exposure limits have not been established

by major regulatory bodies like OSHA, NIOSH, or ACGIH, it is crucial to minimize exposure due

to potential health effects. Some sources indicate that it may be harmful if it comes into contact

with the skin or is swallowed, and can cause skin and eye irritation.

Primary Hazards:

Flammability: Classified as a flammable liquid and vapor.[1] Keep away from heat, sparks,

open flames, and hot surfaces.[1] Vapors may form explosive mixtures with air.

Health: May cause skin and eye irritation. Potential for harm if swallowed or in contact with

skin.
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Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling 2-
Methylthiazole. The following table summarizes the required PPE.

Protection Type Specific Requirements Rationale & Citations

Eye/Face Protection

Tightly fitting safety goggles. A

face shield is also

recommended.

To protect against splashes

and vapors that can cause

serious eye irritation.[2]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene).

A flame-retardant lab coat or

protective clothing is also

required.

To prevent skin contact, which

can be harmful.[2] Nitrile

gloves are generally

recommended for protection

against a variety of chemicals.

[3][4] Always inspect gloves for

any signs of damage before

use.

Respiratory Protection

Required when ventilation is

inadequate or when there is a

risk of inhaling vapors. A full-

face respirator with appropriate

cartridges (e.g., organic vapor)

or a supplied-air respirator

should be used.

To prevent respiratory tract

irritation from harmful vapors.

[2]

Note on Glove Selection: Specific breakthrough time data for 2-Methylthiazole is not readily

available. It is imperative to consult the glove manufacturer's chemical resistance guide to

select a glove with a suitable breakthrough time and permeation rate for your specific

application. As a general guideline, thicker gloves provide greater chemical resistance.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Methylthiazole.
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Property Value Source

CAS Number 3581-87-1 Chem-Impex

Molecular Formula C₄H₅NS Chem-Impex

Molecular Weight 99.15 g/mol Chem-Impex

Appearance
Colorless to pale yellow clear

liquid
The Good Scents Company

Boiling Point 129 °C Chem-Impex

Melting Point -24 °C Chem-Impex

Flash Point 28.89 °C (84.00 °F) The Good Scents Company

Density 1.11 g/cm³ Chem-Impex

Specific Gravity
1.10900 to 1.11600 @ 25.00

°C
The Good Scents Company

Operational and Disposal Plans
Step-by-Step Handling Procedure

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Ground and bond containers and receiving equipment to prevent static discharge.[1]

Remove all sources of ignition from the handling area.

Handling the Chemical:

Wear the appropriate PPE as detailed in the table above.

Avoid inhalation of any vapor or mist.
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Prevent contact with skin and eyes.

Do not eat, drink, or smoke in the work area.

Use only non-sparking tools.[1]

Keep the container tightly closed when not in use.

Post-Handling:

Wash hands thoroughly after handling the substance.

Carefully remove and dispose of contaminated PPE as hazardous waste.

Clean any reusable PPE before storage.

Emergency Procedures
In Case of a Spill:

Evacuate the area immediately.

Remove all sources of ignition.[1]

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., sand, silica gel).

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.[1]

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[2]

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the skin

with plenty of water. Seek medical attention if irritation occurs.[1]
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In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[2]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2]

Step-by-Step Disposal Plan
Waste Collection:

Collect all waste 2-Methylthiazole and materials contaminated with it (e.g., gloves,

absorbent materials, empty containers) in a dedicated, properly labeled, and sealed

container for hazardous waste.

The container should be stored in a cool, well-ventilated area away from sources of

ignition.

Waste Disposal:

Dispose of the hazardous waste through a licensed professional waste disposal service.

Do not dispose of 2-Methylthiazole down the drain or in the regular trash.

All disposal activities must be in accordance with local, state, and federal regulations.

Experimental Workflow Visualization
The following diagram illustrates the safe handling workflow for 2-Methylthiazole.
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Safe Handling Workflow for 2-Methylthiazole
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Caption: Workflow for the safe handling of 2-Methylthiazole from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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